3-(5-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)propanoic acid

• IUPAC Name: 3-(5-chloro-1-methylbenzimidazol-2-yl)propanoic acid
• InChI: InChI=1S/C11H11ClN2O2/c1-14-9-3-2-7(12)6-8(9)13-10(14)4-5-11(15)16/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key: DCKIVTPNGMSVGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)N=C1CCC(=O)O
• Molecular Formula: C11H11ClN2O2
• Molecular Weight: 238.67 g/mol

Description

The compound “3-(5-chloro-1-methyl-1H-benzo[d]imidazol-2-yl)propanoic acid” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. Various kinds of synthetic routes for imidazole and their derived products have been reported.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The derivatives of 1, 3-diazole show different biological activities.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Antitumor Activity

• Researchers have investigated the antitumor potential of derivatives containing the 1,3-diazole (imidazole) ring. .

Antibacterial and Antimycobacterial Properties

• Imidazole derivatives, including our compound of interest, have demonstrated antibacterial and antimycobacterial activities. .

Anti-Inflammatory Effects

• Some imidazole-containing compounds exhibit anti-inflammatory properties. .

Antiviral Activity

• The 1,3-diazole ring has been associated with antiviral effects. .

Antiulcer Potential

• Commercially available drugs containing the 1,3-diazole ring, such as omeprazole and pantoprazole, are used to treat ulcers. .

Trypanocidal and Antiprotozoal Effects

• Imidazole derivatives have been explored for their activity against protozoan parasites. .

Mechanism of Action

Target of Action

It’s known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects . The specific interaction of this compound with its targets would depend on the structure of the compound and the nature of the target.

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Imidazole derivatives are known to have a wide range of biological activities, suggesting that they can induce various molecular and cellular changes .

Future Directions

Imidazole has become an important synthon in the development of new drugs. Public health problems were increasing due to AMR in drug therapy. So, there is necessary for the development of a new drug that overcomes the AMR problems.